2,5-Diisopropylbenzaldehyde

• CAS No.: 74598-75-7
• Molecular Formula: C13H18O
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 2,5-di(propan-2-yl)benzaldehyde
• InChI: InChI=1S/C13H18O/c1-9(2)11-5-6-13(10(3)4)12(7-11)8-14/h5-10H,1-4H3
• InChI Key: WIWANMGEBFRWLC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)C(C)C)C=O

Description

2,5-Diisopropylbenzaldehyde is an aromatic aldehyde derivative featuring two isopropyl substituents at the 2- and 5-positions of the benzene ring. Like its isomers, 2,5-diisopropylbenzaldehyde (C₁₃H₁₈O, MW 190.28) is likely utilized in organic synthesis and pharmaceutical intermediates, with steric and electronic effects dictated by its substitution pattern .

Comparison with Similar Compounds

Structural and Molecular Characteristics

Property	2,5-Diisopropylbenzaldehyde	3,5-Diisopropylbenzaldehyde	2,6-Diisopropylbenzaldehyde
CAS Number	Not Available	112538-48-4	Not Provided
Molecular Formula	C₁₃H₁₈O	C₁₃H₁₈O	C₁₃H₁₈O
Molecular Weight	190.28	190.28	190.28
Substituent Positions	2,5-positions	3,5-positions	2,6-positions
Physical State	Likely liquid*	Liquid	Liquid

*Inferred from analogous isomers.

Key Structural Insights :

• Steric Effects : The 2,5-substitution creates a para-disposed arrangement, reducing steric hindrance compared to the 2,6-isomer, where substituents are adjacent. The 3,5-isomer exhibits meta-substitution, allowing moderate steric freedom .
• Electronic Effects : Isopropyl groups are electron-donating, activating the benzene ring toward electrophilic substitution. The 2,5- and 3,5-isomers may exhibit enhanced aldehyde reactivity compared to the 2,6-isomer due to reduced steric shielding of the aldehyde group .

Challenges :

• Regioselectivity in diisopropylbenzaldehyde synthesis is critical. The 2,5-isomer may require specialized catalysts or protecting groups to avoid competing substitution patterns .

Physicochemical and Reactivity Profiles

Property	2,5-Diisopropylbenzaldehyde	3,5-Diisopropylbenzaldehyde	2,6-Diisopropylbenzaldehyde
Purity (Commercial)	Not Available	High (Pharmaceutical Grade)	95%
Reactivity in Aldol Reactions	Moderate (predicted)	High (meta-substitution favors reactivity)	Low (steric hindrance)

Reactivity Notes:

• The 3,5-isomer’s meta-substitution allows efficient nucleophilic attack at the aldehyde group, making it preferred for pharmaceutical intermediate synthesis .
• The 2,6-isomer’s steric bulk may hinder reactions requiring aldehyde accessibility, limiting its utility in certain syntheses .